Cas no 145742-34-3 (4,5-Difluoro-2-methoxybenzaldehyde)

4,5-Difluoro-2-methoxybenzaldehyde Properties

Names and Identifiers

• 4,5-Difluoro-2-methoxybenzaldehyde
• 2-Methoxy-4,5-difluorobenzaldehyde
• SY062951
• Z1201623444
• 4,5-bis(fluoranyl)-2-methoxy-benzaldehyde
• CL9170
• ZCLXUHQRYFUSLE-UHFFFAOYSA-N
• Benzaldehyde,4,5-difluoro-2-methoxy-
• DTXSID50572742
• SCHEMBL4813783
• EN300-204025
• Benzaldehyde, 4,5-difluoro-2-methoxy-
• PS-8673
• 145742-34-3
• A808407
• AKOS005257281
• CS-0186911
• FT-0600810
• 4,5-Difluoro-2-methoxybenzaldehyde, AldrichCPR
• MFCD06246884
• DB-006583
• 2-methoxy-4,5-difluorobenzaldehyde
• +Expand

• MDL： MFCD06246884
• InChIKey： ZCLXUHQRYFUSLE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F2O2/c1-12-8-3-7(10)6(9)2-5(8)4-11/h2-4H,1H3
• SMILES： COC1=CC(=C(C=C1C=O)F)F

Computed Properties

• Exact Mass: 172.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.033586
• Heavy Atom Count: 12
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.78590
• PSA: 26.30000
• Refractive Index: 1.506
• Boiling Point: 239.2±35.0 ºC (760 Torr),
• Melting Point: 93-97°C
• Flash Point: 95.7±20.8 ºC,
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• Color/Form: crystal
• Solubility: Not determined
• Sensitiveness: Air & Light Sensitive
• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),

4,5-Difluoro-2-methoxybenzaldehyde Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

4,5-Difluoro-2-methoxybenzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%